Cas no 16017-75-7 (2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one)
16017-75-7 structure
Product Name:2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one
CAS No:16017-75-7
MF:C7H7ClN4O
MW:198.609679460526
CID:121359
PubChem ID:596109
Update Time:2025-04-18
2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one
- 2-CHLORO-1,7-DIMETHYL-HYPOXANTHINE
- 2-chloro-1,7-dimethylpurin-6-one
- 6H-Purin-6-one,2-chloro-1,7-dihydro-1,7-dimethyl-
- 1,7-DIMETHYL-2-CHLORO-6-OXO-PURINE
- 2-Chlor-1,7-dimethyl-1,7-dihydro-purin-6-on
- 2-chloro-1,7-dimethyl-1,7-dihydro-purin-6-one
- 2-chloro-6-oxo-1,6-dihydro-1,7-dimethylpurine
- 2-Clor-1,7-dimethyl-hypoxanthin
- 16017-75-7
- BLSBCAJHDNITIC-UHFFFAOYSA-N
- 2-chloro-1,7-dimethylhypoxanthine
- FT-0691599
- 2-Chloro-1,7-dimethyl-1,7-dihydro-6H-purin-6-one
- 2-chloro-1,7-dimethyl-purin-6-one
- AKOS001703200
- SR-01000519222
- 2-Chloro-1,7-dimethyl-1,7-dihydro-6H-purin-6-one #
- DTXSID70344347
- SR-01000519222-1
- Purin-6(1H)-one, 2-chloro-1,7-dimethyl-
- SB75222
-
- Inchi： 1S/C7H7ClN4O/c1-11-3-9-5-4(11)6(13)12(2)7(8)10-5/h3H,1-2H3
- InChI Key： BLSBCAJHDNITIC-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C(N1C)=O)N(C)C=N2
Computed Properties
- Exact Mass: 198.03100
- Monoisotopic Mass: 198.0308386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 50.5Ų
Experimental Properties
- PSA: 52.71000
- LogP: 0.32040
2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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